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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloroethane

Cat. No.: B7800634

Essential Safety and Handling Guide for 1,1,1,2-
Tetrachloroethane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,1,1,2-Tetrachloroethane.
Adherence to these procedures is vital for ensuring laboratory safety.

Chemical Identity and Hazards

Synonyms: Acetylene tetrachloride

CAS Number: 630-20-6

Molecular Formula: C2H2Cla4[1]

Description: A clear, colorless to pale yellow liquid with a sweet odor.[2]

1,1,1,2-Tetrachloroethane is a hazardous chemical that poses significant health risks. It is
classified as toxic if inhaled and may cause damage to organs.[3] The International Agency for
Research on Cancer (IARC) has classified it as a Group 2B carcinogen, meaning it is possibly
carcinogenic to humans.[3][4] The substance can be absorbed into the body through inhalation
and ingestion.[5] It is irritating to the eyes and skin and may have effects on the central nervous
system.[5]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7800634?utm_src=pdf-interest
https://www.benchchem.com/product/b7800634?utm_src=pdf-body
https://www.benchchem.com/product/b7800634?utm_src=pdf-body
https://www.benchchem.com/product/b7800634?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/123_516580701_1,1,2,2-TetraChloroethane-CASNO-79-34-5-MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1809.pdf
https://www.benchchem.com/product/b7800634?utm_src=pdf-body
https://www.agilent.com/cs/library/msds/HC-410-1_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/HC-410-1_NAEnglish.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1_2-Tetrachloroethane
https://www.inchem.org/documents/icsc/icsc/eics1486.htm
https://www.inchem.org/documents/icsc/icsc/eics1486.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Hazard Classification Description
Acute Toxicity, Inhalation Toxic if inhaled.[3]
Acute Toxicity, Dermal Fatal in contact with skin.[1][6]

Possibly carcinogenic to humans (IARC Group

Carcinogenicity 2B).[3]

Specific Target Organ Toxicity Causes damage to organs.[3]

Toxic to aquatic life with long-lasting effects.[1]

[7]

Environmental Hazard

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 1,1,1,2-Tetrachloroethane. The type
of protective equipment must be selected based on the concentration and amount of the

dangerous substance at the specific workplace.[1]
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Protection Type Specific Recommendations

Use chemical safety goggles and/or a face
shield. Equipment should be tested and

Eye and Face Protection approved under government standards such as
NIOSH (US) or EN 166 (EU).[1] Eyewash

stations should be readily accessible.[6][8]

Wear a complete suit protecting against
chemicals.[1] Handle with gloves, which must be
inspected before use. Use a proper glove

_ . removal technique to avoid skin contact.

Skin Protection ) ) )
Dispose of contaminated gloves after use in
accordance with applicable laws and good
laboratory practices.[1] Immediately remove any

clothing soiled by the product.[3]

A respirator is required when vapors or aerosols
are generated. Use a filter respirator for organic
) ) gases and vapors adapted to the airborne
Respiratory Protection ]
concentration of the substance.[5] For
firefighting, a self-contained breathing apparatus

is necessary.[1]

Operational and Disposal Plans

Handling and Storage:

Work under a chemical fume hood.

Ensure good ventilation or exhaustion at the workplace.[3]

Avoid inhalation of vapor or mist.[1]

Keep containers tightly sealed and store in a cool, well-ventilated place.[3][7]

Store locked up.[7]

Ground/bond container and receiving equipment to protect against electrostatic charges.[3]
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o Keep away from ignition sources and do not smoke in the handling area.[3]

e Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

[7]
Accidental Release Protocol:
o Evacuate: Evacuate personnel from the danger area.[6]
o Ventilate: Ensure adequate ventilation.[3]

o Containment: Stop the leak if it is safe to do so.[7] Prevent the substance from entering
drains, sewers, or surface water.[1][3]

» Absorption: Absorb the spill with inert material such as sand, diatomite, acid binders, or
universal binders.[3]

o Collection: Collect the absorbed material into suitable, closed containers for disposal.[1]
» Decontamination: Clean the affected area thoroughly.
o PPE: Wear appropriate personal protective equipment during the entire cleanup process.[3]

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing has
Inhalation stopped, provide artificial respiration. Seek

immediate medical attention.[1][6]

Immediately remove all contaminated clothing.
Skin Contact Wash the affected skin with plenty of soap and

water. Seek immediate medical attention.[1][3]

Rinse opened eyes for several minutes under

running water. Remove contact lenses if present
Eye Contact ] o

and easy to do. Continue rinsing and consult a

doctor.[3][7]

Do NOT induce vomiting.[5] Rinse mouth with
Ingestion water. Give one or two glasses of water to drink

and seek immediate medical attention.[1][5]

Disposal Plan: Waste material must be disposed of in accordance with national and local
regulations.

o Chemical Waste: Do not dispose of with household garbage. Do not allow the product to
reach the sewage system.[3] Dispose of contents/container to an approved waste disposal
plant or hazardous waste collection point.[7]

o Contaminated Packaging: Handle uncleaned containers as you would the product itself.
Disposal must be made according to official regulations.[3]

Workflow for Handling 1,1,1,2-Tetrachloroethane

The following diagram outlines the necessary steps for safely handling 1,1,1,2-
Tetrachloroethane in a laboratory setting.
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Safe Handling Workflow for 1,1,1,2-Tetrachloroethane

[ Preparation ]

1. Assess Risks

Don PPE
(Gloves, Goggles, Lab Coat, Respjrator)

. Proceed to work

Chemical Handling
(Under Fume Hood)

|
If}spill occurs
|

Accidental Spill

%xecute 3. During/After Use

[ Spill Cleanup Protocol ]

C$Ilect Waste
A J

Waste Collection
Hazardous Waste Container

&. Secure Waste

Decontamination
(Work Area & Equipment)

b. After Work Completion

[ Remove PPE j

%. Final Step
Final Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for safe handling of 1,1,1,2-Tetrachloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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